6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 6-[ethyl(methyl)amino]-2-methylpyridine-3-carbaldehyde
• InChI: InChI=1S/C10H14N2O/c1-4-12(3)10-6-5-9(7-13)8(2)11-10/h5-7H,4H2,1-3H3
• InChI Key: WLCCDSSYUMZNRP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C1=NC(=C(C=C1)C=O)C

Description

6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde ( 1355225-86-3) is a high-purity chemical building block offered with a guaranteed purity of 97% . This specialized nicotinaldehyde derivative features a dimethylamino group and a formyl group on its pyridine ring, making it a valuable intermediate in organic synthesis and medicinal chemistry research. The aldehyde functional group is highly reactive and allows this compound to undergo various condensation and nucleophilic addition reactions, facilitating the construction of more complex molecular architectures. Researchers can utilize this compound as a key precursor in the synthesis of pharmaceutical candidates, particularly in developing molecules that incorporate a substituted pyridine core. Its structural motifs are commonly found in compounds with biological activity, making it a valuable scaffold for drug discovery programs. It is also used in material science for the preparation of functionalized ligands and organic materials. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Specifications: • CAS Number: 1355225-86-3 • Molecular Formula: Information not available in search results • Purity: 97%

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 2-methylnicotinaldehyde with ethyl(methyl)amine under controlled conditions. The reaction typically takes place in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. Industrial production methods may also incorporate advanced purification techniques, such as distillation or chromatography, to isolate the compound from reaction by-products.

Chemical Reactions Analysis

Types of Reactions

6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The ethyl(methyl)amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions may involve reagents such as alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: 6-(Ethyl(methyl)amino)-2-methylnicotinic acid.

Reduction: 6-(Ethyl(methyl)amino)-2-methylnicotinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

The compound’s structural analogues include derivatives of nicotinaldehyde, pyridine, and quinoline with varying substituents. Key examples are:

Compound Name	Substituents (Position)	Key Functional Groups	Molecular Weight (g/mol)	Key Applications
6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde	Ethyl(methyl)amino (6), Methyl (2)	Aldehyde, tertiary amine	~192.27 (estimated)	Pharmaceutical intermediates
6-Methylnicotinaldehyde	Methyl (6)	Aldehyde	~135.16	Organic synthesis
Ethyl 2-chloro-6-methoxynicotinate	Chloro (2), Methoxy (6), Ethyl ester	Ester, halogen, ether	215.65	Agrochemical precursors
2-Chloro-N-(2,3-diphenylquinoxaline-6-yl)acetamide	Chloroacetamide (6), Diphenyl (2,3)	Amide, halogen, aromatic rings	~403.87	Anticancer research

Key Observations:

• In contrast, the chloro and methoxy groups in Ethyl 2-chloro-6-methoxynicotinate introduce electron-withdrawing effects, altering reactivity in nucleophilic substitution or coupling reactions .
• Synthesis Complexity : The target compound’s synthesis likely requires multi-step amination (e.g., reductive amination of nitro precursors, as seen in ), whereas 6-Methylnicotinaldehyde may be synthesized via direct methylation or oxidation of corresponding alcohols.

Physicochemical Properties

• Solubility: The tertiary amine group in 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde may improve solubility in organic solvents (e.g., DMSO, ethanol) compared to halogenated derivatives like Ethyl 2-chloro-6-methoxynicotinate, which exhibits lower polarity .
• Stability: Aldehyde groups are generally prone to oxidation, but the presence of electron-donating substituents (e.g., ethyl(methyl)amino) could stabilize the aldehyde moiety through resonance effects.

Commercial Availability

While 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde is listed by Ambeed and AiFChem , its discontinuation by CymitQuimica highlights supply chain challenges. In contrast, analogues like 6-Methylnicotinaldehyde remain widely available , underscoring the importance of substituent-driven market demand.